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Compound of Interest

Compound Name: (Z)-Methyl icos-11-enoate

Cat. No.: B157279 Get Quote

Introduction

Gondoic acid methyl ester, a monounsaturated omega-9 fatty acid methyl ester, is a compound

of increasing interest in various scientific fields, including biochemistry, materials science, and

drug development.[1][2] This technical guide provides an in-depth overview of its chemical

properties, biological significance, and relevant experimental protocols, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Gondoic acid methyl ester is chemically identified as Methyl (11Z)-11-Icosenoate.[1][2] Its

fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 2390-09-2 [1][2]

Molecular Formula C21H40O2 [1][2]

Molecular Weight 324.54 g/mol [1][2]

Synonyms

Methyl (11Z)-11-Icosenoate,

Methyl cis-11-eicosenoate,

Gondolic Acid Methyl Ester

[1][2]

Density 0.871 g/cm³ [2]

Boiling Point 394.3°C at 760 mmHg [2]

Flash Point 87.1°C [2]

Refractive Index 1.455 [2]

Storage Temperature -20°C [2]

Purity ≥98% [2]

Biological Significance and Potential Applications
Gondoic acid methyl ester is found in various natural sources, including jojoba oil.[2] In

biochemical research, it is noted for its influence on cellular processes and its potential to be

incorporated into biological membranes, which could alter membrane fluidity and the function of

membrane-bound proteins.[1]

Studies have indicated that Gondoic acid methyl ester can trigger the immune system and

stimulate the production of inflammatory metabolites.[3] This suggests a potential role in

immunomodulatory research and drug development. Furthermore, its parent compound,

gondoic acid, has been shown to exert anti-inflammatory effects by inhibiting the

PKCθ/ERK/STAT3 signaling pathway.[4] As a methyl ester, Gondoic acid methyl ester serves

as a versatile precursor for the synthesis of more complex, biologically active lipids.[1] Its

applications extend to being a raw material in the production of detergents, cosmetics, and

advanced lubricants.[2]
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Experimental Protocols
Synthesis of Gondoic Acid Methyl Ester via Fischer
Esterification
This protocol describes the direct esterification of gondoic acid to yield Gondoic acid methyl

ester.

Materials:

Gondoic acid (cis-11-Eicosenoic acid)

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Benzene

5% aqueous Sodium Carbonate (Na₂CO₃) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSO₄)

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

Dissolve gondoic acid in an excess of anhydrous methanol in a round-bottom flask. A typical

molar ratio is 1:20 (gondoic acid to methanol).

Carefully add a catalytic amount of concentrated sulfuric acid to the solution (approximately

1-2% of the methanol volume).
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Reflux the reaction mixture for 2-4 hours. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

After cooling to room temperature, most of the methanol is removed using a rotary

evaporator.

The residue is diluted with water and transferred to a separatory funnel.

Extract the aqueous phase three times with benzene.

Combine the organic extracts and wash successively with water, 5% aqueous sodium

carbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the

crude Gondoic acid methyl ester.

The product can be further purified by vacuum distillation or column chromatography if

necessary.

Analysis of Gondoic Acid Methyl Ester by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general method for the analysis of Gondoic acid methyl ester.

Instrumentation and Columns:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or

equivalent), is suitable for the separation of fatty acid methyl esters.

Sample Preparation:

Ensure the Gondoic acid methyl ester sample is dissolved in a volatile organic solvent such

as hexane or dichloromethane. The concentration should be adjusted to fall within the linear

range of the detector (typically 1-100 ng/µL).
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If derivatization from gondoic acid is performed, follow the synthesis protocol and dissolve

the final product in the appropriate solvent.

GC-MS Conditions:

Injector Temperature: 250°C

Injection Mode: Split (e.g., 20:1 split ratio)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes

Ramp to 250°C at a rate of 10°C/min

Hold at 250°C for 10 minutes

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 50-500

Data Analysis:

The retention time of the Gondoic acid methyl ester peak is used for identification by

comparison with a known standard.

The mass spectrum is characterized by a molecular ion peak (M⁺) at m/z 324.5 and a

characteristic fragmentation pattern for fatty acid methyl esters.
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Synthesis Analysis
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Caption: Experimental workflow for the synthesis and analysis of Gondoic acid methyl ester.
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Caption: Hypothesized signaling pathway for the anti-inflammatory action of Gondoic acid

methyl ester, based on the known activity of its parent compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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